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**Abstract
This application note details a robust and sensitive method for the quantitative analysis of

Solvent Orange 45, a metal-complex azo dye, in a representative polymer matrix. The protocol

employs High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array

Detector (DAD) for separation and quantification. This document provides a comprehensive

guide for researchers, scientists, and professionals in quality control and product development,

covering sample preparation, instrument parameters, and method validation. All quantitative

data is summarized for clarity, and a detailed experimental workflow is provided.

Introduction
Solvent Orange 45 (C.I. 11700) is a metal-complex solvent dye widely utilized for its vibrant

orange hue, good solubility in organic solvents, and stability.[1] It finds extensive application in

the coloring of various materials, including plastics, printing inks, paints, coatings, and leather

finishes.[1] Given its use in consumer and industrial products, a reliable analytical method is

crucial for quality control, regulatory compliance, and formulation development to ensure

consistent color and performance.

This application note presents a validated HPLC-DAD method for the determination of Solvent
Orange 45. The methodology is designed to be accurate, precise, and suitable for routine

analysis in a laboratory setting.
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Experimental
Solvent Orange 45 analytical standard: (Purity ≥ 98%)

Matrix: Polycarbonate (PC) pellets (or other relevant polymer)

Solvents:

Dichloromethane (DCM), HPLC grade

Methanol (MeOH), HPLC grade

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

Ammonium acetate, analytical grade

Filters: 0.45 µm PTFE syringe filters

HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler,

column oven, and a Diode Array Detector (DAD).

Analytical Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Ultrasonic Bath

Centrifuge

Analytical Balance

A stock solution of Solvent Orange 45 was prepared by accurately weighing 10 mg of the

standard and dissolving it in 100 mL of methanol to obtain a concentration of 100 µg/mL. A

series of working standard solutions were prepared by serial dilution of the stock solution with

the mobile phase to create calibration standards ranging from 0.1 µg/mL to 20 µg/mL.

Dissolution: Accurately weigh approximately 1 gram of the polymer sample containing

Solvent Orange 45 into a glass vial.
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Add 10 mL of dichloromethane (DCM) to dissolve the polymer. Sonicate for 30 minutes to

ensure complete dissolution.

Precipitation: Add 20 mL of methanol to the solution to precipitate the polymer. Vortex for 1

minute to ensure thorough mixing.

Separation: Centrifuge the mixture at 4000 rpm for 10 minutes to pellet the precipitated

polymer.

Extraction: Carefully decant the supernatant containing the extracted Solvent Orange 45.

Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial for

analysis.

Experimental Workflow Diagram
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Caption: Experimental workflow for the quantification of Solvent Orange 45.
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Mobile Phase: A: 10 mM Ammonium Acetate in Water, B: Acetonitrile

Gradient Program:

0-2 min: 70% B

2-15 min: 70% to 95% B

15-20 min: 95% B

20.1-25 min: 70% B (re-equilibration)

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Injection Volume: 10 µL

Detection Wavelength: Maximum absorbance wavelength of Solvent Orange 45
(determined by DAD scan, typically around 400-450 nm).

Results and Discussion
The developed HPLC method was validated for linearity, limit of detection (LOD), limit of

quantification (LOQ), precision, and accuracy (recovery). The validation was performed using

spiked blank polymer extracts. The results are summarized in the tables below.

Quantitative Data Summary

Table 1: Calibration and Linearity Data for Solvent Orange 45

Parameter Value

Linearity Range 0.1 - 20.0 µg/mL

Correlation Coefficient (r²) ≥ 0.998

Calibration Equation y = mx + c (Area = slope × conc. + intercept)
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Table 2: Method Sensitivity (LOD and LOQ)

Parameter Value (µg/mL)

Limit of Detection (LOD) ~0.03

Limit of Quantification (LOQ) ~0.10

Table 3: Precision and Accuracy (Recovery) Data

Spiked
Concentration
(µg/g)

Recovery (%)
Intra-day Precision
(%RSD, n=6)

Inter-day Precision
(%RSD, n=3 days)

1.0 95 - 105 < 5.0 < 7.0

10.0 97 - 103 < 3.0 < 5.0

50.0 98 - 102 < 2.0 < 4.0

Note: The quantitative data presented is representative of typical performance for the analysis

of azo dyes in complex matrices and should be verified by the end-user.

The validated method was applied to determine the concentration of Solvent Orange 45 in a

commercially available orange-colored polymer. The chromatogram showed a well-resolved

peak for Solvent Orange 45 with no significant interference from the matrix. The concentration

was calculated using the calibration curve and was found to be within the expected range for

the product.

Conclusion
This application note provides a detailed and reliable HPLC-DAD method for the quantitative

determination of Solvent Orange 45 in a polymer matrix. The sample preparation protocol is

straightforward, and the chromatographic conditions are optimized for good resolution and

sensitivity. The method is validated and demonstrates excellent linearity, precision, and

accuracy, making it suitable for routine quality control and research applications in industries

where Solvent Orange 45 is used.
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Caption: Logical relationship for method development and application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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